
4-Methylumbelliferyl palmitate molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylumbelliferyl palmitate

Cat. No.: B131279 Get Quote

A Technical Guide to 4-Methylumbelliferyl
Palmitate
This document provides core technical data and a summary of the applications for 4-
Methylumbelliferyl palmitate, a key reagent in biomedical research and diagnostics. It is

intended for researchers, scientists, and professionals involved in drug development and

enzyme analysis.

Core Compound Data
4-Methylumbelliferyl palmitate is a fluorogenic substrate primarily used for the detection of

lipase activity. Its chemical and physical properties are summarized below.
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Property Value Citations

Molecular Formula C₂₆H₃₈O₄ [1][2][3][4]

Molecular Weight 414.6 g/mol [1][2][5][6]

Alternate Names

4-MUP; 4-MU Palmitate;

Palmitoyl 4-

Methylumbelliferone

[1][3]

CAS Number 17695-48-6 [1][2][3]

Purity ≥97% [3]

Appearance Crystalline solid [1]

Application in Research: Fluorogenic Assay for
Lipase Activity
4-Methylumbelliferyl palmitate is widely employed as a fluorogenic substrate for measuring

the activity of lysosomal acid lipase (LAL) and other acid lipases.[1][3][4][6] The principle of its

use lies in an enzymatic reaction that releases a fluorescent product, enabling quantitative

analysis.

The compound itself is non-fluorescent. However, upon cleavage by a lipase, it yields palmitic

acid and 4-methylumbelliferone (4-MU).[1][4] The released 4-MU is a fluorescent moiety, and

its fluorescence intensity can be measured to determine the rate of the enzymatic reaction.

This method is noted for its high sensitivity.

The fluorescence of 4-MU is pH-dependent, with excitation maxima around 320-360 nm and an

emission maximum around 445-455 nm.[1][7] This assay is particularly significant in the

screening for diseases characterized by LAL deficiency, such as Wolman disease and

cholesteryl ester storage disease, where it can be used to assess enzyme activity in small

blood samples.[1][4]

Workflow: Enzymatic Cleavage and Fluorescence
Detection
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The following diagram illustrates the workflow for using 4-Methylumbelliferyl palmitate in a

typical fluorometric assay.

Assay Workflow
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Click to download full resolution via product page

Workflow of 4-MUP as a fluorogenic substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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